Cas no 75806-85-8 (2,3,5-Tribromopyridine)

• Product Name: 2,3,5-Tribromopyridine
• CAS No: 75806-85-8
• MF: C₅H₂Br₃N
• MW: 315.788078784943
• MDL: MFCD00233999
• CID: 59725
• PubChem ID: 354334464
• Update Time: 2025-11-06

2,3,5-Tribromopyridine Chemical and Physical Properties

Names and Identifiers

• 2,3,5-Tribromopyridine
• 2,3,4,6-TETRA-O-ACETYL-B-D-GALACTOPYRANOSYL FORMAMIDE
• 2,3,5-tribromo-pyridine
• 2,3,5-Tribrom-pyridin
• 2,3,5-Tribrom-pyridin-N-oxid
• Pyridine,2,3,5-tribromo
• Pyridine, 2,3,5-tribromo-
• BBHYMJRPJFVNPI-UHFFFAOYSA-N
• 2,3,5-Tribromopyridinecas
• PubChem10382
• Pyridine,2,3,5-tribromo-
• BCP22087
• STL227622
• SBB039003
• BBL100162
• VP10897
• RP06922
• S959
• BC003529
• ZB005102
• AB1007021
• AB0018867
• ST24038484
• A9628
• ST45174488
• Q-7
• J-506883
• F3099-5709
• FT-0601407
• 75806-85-8
• DTXSID90347971
• AKOS000267455
• AC-9492
• AC-907/25004325
• T3339
• CS-0195147
• SCHEMBL1885442
• EN300-187570
• MF-0724
• AMY17207
• MFCD00233999
• DTXCID50299043
• DB-005115

• MDL： MFCD00233999
• Inchi： 1S/C5H2Br3N/c6-3-1-4(7)5(8)9-2-3/h1-2H
• InChI Key： BBHYMJRPJFVNPI-UHFFFAOYSA-N
• SMILES： BrC1C(=NC=C(C=1)Br)Br

Computed Properties

• Exact Mass: 312.77400
• Monoisotopic Mass: 312.774
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 9
• Rotatable Bond Count: 0
• Complexity: 98.2
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 3.3
• Topological Polar Surface Area: 12.9

Experimental Properties

• Color/Form: No data available
• Density: 2.4±0.1 g/cm3
• Melting Point: 44.0 to 48.0 deg-C
• Boiling Point: 160°C(lit.)
• Flash Point: 123.2±25.9 °C
• Refractive Index: 1.642
• PSA: 12.89000
• LogP: 3.36910

2,3,5-Tribromopyridine Security Information

• Symbol:
• Prompt：warning
• Signal Word：warning
• Hazard Statement： H315-H319
• Warning Statement： P264-P280-P302+P352+P332+P313+P362+P364-P305+P351+P338+P337+P313
• Hazard Category Code： 34
• Safety Instruction： S26; S27; S36/37/39; S45
• Hazardous Material Identification：
• Risk Phrases：R34
• HazardClass：IRRITANT, MOISTURE SENSITIVE
• Storage Condition：Store at 4°C,-4At ℃Store…Better

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Halopyridines Polyhalopyridines
• Solvents and Organic Chemicals Organic Compounds

Additional information on 2,3,5-Tribromopyridine

2,3,5-Tribromopyridine: A Comprehensive Overview

2,3,5-Tribromopyridine, also known by its CAS number 75806-85-8, is a brominated pyridine derivative that has garnered significant attention in various scientific and industrial applications. This compound is characterized by its unique chemical structure, which consists of a pyridine ring substituted with three bromine atoms at the 2, 3, and 5 positions. The presence of these bromine substituents imparts distinctive chemical and physical properties to the molecule, making it a valuable compound in research and development.

The synthesis of 2,3,5-Tribromopyridine typically involves multi-step bromination reactions. Recent advancements in synthetic methodologies have focused on optimizing reaction conditions to enhance yield and purity. For instance, studies have explored the use of microwave-assisted synthesis to accelerate the bromination process while minimizing side reactions. These innovations not only improve the efficiency of production but also contribute to the sustainability of chemical manufacturing processes.

In terms of chemical properties, 2,3,5-Tribromopyridine exhibits high thermal stability and moderate solubility in organic solvents. Its electronic structure makes it an interesting candidate for applications in materials science. For example, researchers have investigated its potential as a precursor for advanced materials such as conductive polymers and coordination complexes. The compound's ability to act as a ligand in metalloorganic frameworks has opened new avenues for its use in catalysis and sensing technologies.

The biological activity of 2,3,5-Tribromopyridine has also been a subject of extensive research. Studies have demonstrated that this compound possesses antimicrobial properties, making it a promising candidate for the development of new antibiotics. Recent findings suggest that its mechanism of action involves interference with bacterial cell wall synthesis and disruption of membrane integrity. Furthermore, preliminary toxicological studies indicate that 2,3,5-Tribromopyridine exhibits low cytotoxicity against mammalian cells under controlled conditions.

In the field of environmental science, 2,3,5-Tribromopyridine has been studied for its role as an environmental contaminant. Research has focused on understanding its fate and transport in aquatic systems. Results from recent studies highlight its potential to undergo photodegradation under UV light exposure, which could mitigate its persistence in the environment. These insights are crucial for assessing the ecological risks associated with the compound's industrial use.

The application of 2,3,5-Tribromopyridine extends into the pharmaceutical industry as well. Its structural similarity to certain bioactive compounds has led to its exploration as a lead molecule in drug discovery programs. For instance, researchers have investigated its potential as an anti-inflammatory agent by studying its interaction with key inflammatory pathways. While initial results are encouraging, further studies are needed to fully elucidate its pharmacokinetic profile and therapeutic potential.

In conclusion, 2,3,5-Tribromopyridine, with its CAS number 75806-85-8, is a versatile compound with diverse applications across multiple scientific disciplines. From materials science to pharmacology and environmental chemistry